2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H15N5O4/c1-17-12-11(13(21)18(2)14(17)22)19(8-16-12)7-10(20)15-6-9-4-3-5-23-9/h3-5,8H,6-7H2,1-2H3,(H,15,20)
• InChI Key: KLZMKMQIDCFNTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C14H15N5O4
• Molecular Weight: 317.30 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(2-furylmethyl)acetamide is a useful research compound. Its molecular formula is C14H15N5O4 and its molecular weight is 317.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.11240398 g/mol and the complexity rating of the compound is 513. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroprotective and MAO-B Inhibitory Activities

This compound has been investigated for its potential neuroprotective effects and Monoamine Oxidase B (MAO-B) inhibitory activities. A study found a specific derivative, 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-[(methylcarbamothioyl)amino]acetamide, showing promising results for neuroprotection and MAO-B inhibition, suggesting potential applications in neurodegenerative disorders (Mitkov et al., 2022).

Antagonist Ligand for A2B Adenosine Receptors

The compound has been explored as a selective antagonist ligand for A2B adenosine receptors. One study synthesized a related compound, MRE 2029-F20, demonstrating its usefulness as a radioligand for pharmacological characterization of A2B adenosine receptor subtypes (Baraldi et al., 2004).

Antitumor Activity

Research has been conducted on derivatives of this compound for their antitumor activity. A study synthesized new 2-methyl-2-[(1,3-diethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio]-N-substituted arylacetamides, evaluating their efficacy against breast and leukemic cancer cell lines. The results suggested potential antitumor applications of these compounds (Sultani et al., 2017).

Receptor Affinity Studies

Studies have also focused on the compound's derivatives for receptor affinity. A series of N-(arylpiperazinyl)acetamide derivatives was synthesized and evaluated for their affinity to serotonin 5-HT6, 5-HT7, and dopamine D2 receptors, offering insights into the structural features responsible for receptor affinity (Żmudzki et al., 2015).

Bronchodilating Activity

Another research focus has been on the bronchodilating activity of related compounds. One study assessed the in vitro broncholytic effect ofxanthineacetic acid derivatives, finding that certain derivatives showed significant bronchodilating effects, indicating potential applications in respiratory disorders (Peikov et al., 1995).

Amplification of Phleomycin Effect

Research has also explored the use of derivatives of this compound to enhance the lethal effect of phleomycin, an antibiotic, on bacterial cultures. This suggests potential applications in enhancing antibiotic efficacy (Bhushan et al., 1975).

Pharmaceutical Co-crystal Studies

The compound has been used in the formation of pharmaceutical co-crystals, a technique to modify drug properties like solubility and stability. Studies on co-crystals involving 2,6-diaminopyridine and theophylline provide insights into the potential pharmaceutical applications of these co-crystals (Durán-Palma et al., 2017).

Antimicrobial and Antioxidant Properties

New strategies for synthesizing derivatives of this compound have been explored for their antimicrobial and antioxidant properties. Studies have shown certain derivatives exhibit significant activity against various bacteria and fungi, as well as notable antioxidant properties (Verma et al., 2021).

Conformational Analysis and Synthesis

Conformational analysis and synthesis of derivatives have been a significant area of research, providing insights into the structural and functional aspects of these compounds. This research aids in understanding the behavior of these compounds in various solvents and their potential applications in drug design (Kataev et al., 2021).

Chiral Separation and Characterization

The chiral separation and characterization of enantiomers of xanthine-based hydrazide-hydrazone compounds have been investigated. This study contributes to the understanding of stereochemistry in drug development and quality control processes (Peikova et al., 2019).